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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258

Introduction

Carbanilide, also known as 1,3-diphenylurea, is a chemical compound with the formula
(CeHsNH)2CO. It serves as a versatile intermediate in organic synthesis and finds applications
as a stabilizer in smokeless powders and as a precursor in the production of pharmaceuticals
and other fine chemicals. This document outlines a high-yield, laboratory-scale protocol for the

synthesis of carbanilide.

The most common and efficient laboratory synthesis of carbanilide involves the reaction of
phenyl isocyanate with aniline. This reaction is typically rapid, proceeds with high selectivity,
and often results in a high yield of the desired product. The reaction proceeds via a nucleophilic
addition mechanism where the amine group of aniline attacks the electrophilic carbon of the

isocyanate group.
Reaction Scheme

The overall reaction for the synthesis of carbanilide from phenyl isocyanate and aniline is as

follows:

CeHsNCO + CeHsNH2 — (CsHsNH)2CO

Experimental Protocol

This protocol details the synthesis of carbanilide from phenyl isocyanate and aniline.
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Materials and Equipment

Phenyl isocyanate (C7HsNO)

e Aniline (CeH7N)

e Anhydrous toluene

o Erlenmeyer flask or round-bottom flask
o Magnetic stirrer and stir bar

* Ice bath

e Buchner funnel and filter paper

» Beakers

o Graduated cylinders

e Analytical balance

Safety Precautions

» Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

e Phenyl isocyanate is a lachrymator and is toxic. Handle with extreme care.
 Aniline is toxic and readily absorbed through the skin. Avoid contact.

o Toluene is flammable and has narcotic effects at high concentrations.
Procedure

e Reaction Setup: In a 250 mL Erlenmeyer flask, dissolve 9.3 g (0.1 mol) of aniline in 200 mL
of anhydrous toluene. Place the flask on a magnetic stirrer and begin stirring.
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o Addition of Phenyl Isocyanate: Slowly add 11.9 g (0.1 mol) of phenyl isocyanate to the
aniline solution. The addition should be done dropwise or in small portions to control the
exothermic reaction. An ice bath can be used to maintain the temperature below 25°C.

o Reaction: After the addition is complete, continue stirring the mixture at room temperature for
30 minutes. A white precipitate of carbanilide will form.

e |solation of Product: Cool the reaction mixture in an ice bath for another 15-20 minutes to
ensure complete precipitation.

o Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

» Washing: Wash the collected solid with a small amount of cold toluene to remove any
unreacted starting materials.

e Drying: Dry the purified carbanilide in a vacuum oven at 60-70°C to a constant weight.

e Characterization: Determine the melting point of the dried product and compare it to the
literature value (238-240°C). The yield can be calculated based on the final weight of the
product.

Data Presentation

Table 1. Reagent and Product Data

Molar Mass (

Compound Formula Amount (g) Moles (mol)
g/mol)
Aniline CesH7N 93.13 9.3 0.1
Phenyl
C7HsNO 119.12 11.9 0.1
Isocyanate
Carbanilide Ci13H12N20 212.25
Theoretical Yield 21.23 0.1
Visualizations
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Experimental Workflow for Carbanilide Synthesis

Preparation

Dissolve Aniline in Toluene

;

Place on Magnetic Stirrer

tart Reaction

Reaction

Slowly Add Phenyl Isocyanate

;

Stir at Room Temperature for 30 min

recipitate Forms

Isolation & [Purification

Cool in Ice Bath

;

Vacuum Filtration

\ 4
Wash with Cold Toluene

y

Dry in Vacuum Oven

urified Product

Analysis

Determine Melting Point

;

Calculate Yield

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b493258?utm_src=pdf-body
https://www.benchchem.com/product/b493258?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b493258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Workflow for the synthesis of carbanilide.

 To cite this document: BenchChem. [Application Notes and Protocols for High-Yield
Synthesis of Carbanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b493258#high-yield-synthesis-of-carbanilide-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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